Cas no 1227596-10-2 (2-Amino-5-(3-fluorophenyl)pyridine-4-methanol)

• Product Name: 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol
• CAS No: 1227596-10-2
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 4929719
• Update Time: 2025-07-21

2-Amino-5-(3-fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H11FN2O/c13-10-3-1-2-8(4-10)11-6-15-12(14)5-9(11)7-16/h1-6,16H,7H2,(H2,14,15)
• InChI Key： JSTMSZUCHWFEJN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC(=CC=1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol

Introduction to 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol (CAS No: 1227596-10-2)

2-Amino-5-(3-fluorophenyl)pyridine-4-methanol, identified by its CAS number 1227596-10-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine derivative features a pyridine core substituted with an amino group at the 2-position, a 3-fluorophenyl moiety at the 5-position, and a hydroxymethyl group at the 4-position. Its unique structural configuration makes it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The compound's molecular structure, characterized by its fluorinated aromatic ring and multiple functional groups, contributes to its diverse reactivity and potential biological activity. The presence of the amino group allows for further derivatization via amide or urea bond formation, while the hydroxymethyl group provides opportunities for ether or ester synthesis. These attributes make 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity in drug design. Studies have demonstrated that fluorine atoms can modulate electronic properties and lipophilicity, thereby influencing pharmacokinetic profiles. The introduction of a 3-fluorophenyl group in 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol aligns with this trend, offering a promising scaffold for developing next-generation therapeutics.

One of the most compelling applications of this compound is in the field of central nervous system (CNS) drug discovery. Pyridine derivatives have long been recognized for their potential as neuroactive agents. The structural features of 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol, particularly the fluorinated aromatic ring and the hydroxymethyl group, suggest that it may interact with various neurotransmitter receptors and ion channels. Preliminary computational studies indicate that this compound could exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) or cyclooxygenase (COX), which are implicated in conditions like depression and arthritis.

Furthermore, the fluorine atom at the 3-position of the phenyl ring may enhance blood-brain barrier penetration, a critical factor for CNS drugs. This property has been observed in other fluorinated pyridines that have shown promise as antipsychotic and anxiolytic agents. The hydroxymethyl group at the 4-position of the pyridine ring could also serve as a site for further functionalization, allowing chemists to tailor the compound's pharmacological properties to specific therapeutic needs.

Recent advancements in synthetic methodologies have enabled more efficient production of 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have streamlined its synthesis, making it more accessible for large-scale applications. These improvements have accelerated research efforts aimed at discovering new derivatives with enhanced efficacy and reduced side effects.

The compound's potential extends beyond CNS disorders. Emerging research suggests that it may also play a role in anti-inflammatory therapies. Inflammatory processes often involve aberrant activation of signaling pathways such as NF-κB and MAPK, which are modulated by small molecules. The structural motifs present in 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol could potentially interfere with these pathways by acting as competitive inhibitors or modulators.

For instance, studies have shown that certain pyridine derivatives can inhibit lipoxygenase enzymes, key players in prostaglandin synthesis. By targeting these enzymes, 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol might offer a novel approach to managing chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier could make it useful in treating neuroinflammatory diseases like multiple sclerosis or Alzheimer's disease.

The development of high-throughput screening (HTS) platforms has further facilitated the exploration of 2-Amino-5-(3-fluorophenyl)pyridine-4-methanol's pharmacological potential. These automated systems allow researchers to rapidly test thousands of compounds against various biological targets, identifying hits with promising activity profiles. Such screens have already yielded several lead compounds derived from fluorinated pyridines that are now undergoing further optimization.

In conclusion,2-Amino-5-(3-fluorophenyl)pyridine-4-methanol (CAS No: 1227596-10-2) represents a fascinating chemical entity with significant therapeutic implications. Its unique structural features—comprising a fluorinated aromatic ring, an amino group, and a hydroxymethyl moiety—make it an attractive scaffold for drug discovery efforts targeting neurological and inflammatory diseases. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to contribute substantially to future medical breakthroughs.